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Compound of Interest

Compound Name:
2-chloro-N-(2-cyanoethyl)-N-

phenylacetamide

CAS No.: 16231-77-9

Cat. No.: B3379505

Get Quote

Topic: Scalable Synthesis Methods for CAS 16231-77-9 Intermediates Content Type: Detailed

Application Note and Protocol Audience: Process Chemists, Agrochemical Researchers, and

Drug Development Professionals

Core Directive & Executive Summary
Subject Identity: CAS 16231-77-9 corresponds to 2-Chloro-N-(2-cyanoethyl)-N-
phenylacetamide.[1]

Synonyms: N-(2-Cyanoethyl)-N-phenylchloroacetamide; N-(Chloroacetyl)-N-(2-

cyanoethyl)aniline.

Molecular Formula: C₁₁H₁₁ClN₂O

Molecular Weight: 222.67 g/mol

Application Context: This molecule is a critical bifunctional building block used in the synthesis

of nitrogen-containing heterocycles (e.g., quinoxalines, benzodiazepines) and is a structural
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motif found in various chloroacetanilide herbicides and pharmaceutical intermediates. Its value

lies in the orthogonal reactivity of its functional groups: the electrophilic chloroacetyl moiety, the

nucleophilic aromatic ring, and the cyano group which serves as a latent amine or carboxylic

acid.

Scalability Challenge: The synthesis involves two primary steps: the Michael addition of aniline

to acrylonitrile and subsequent N-acylation. The primary process challenges are:

Selectivity in Step 1: Preventing the formation of the N,N-bis(2-cyanoethyl)aniline byproduct

(double alkylation).

Exotherm Control in Step 2: Managing the violent heat release during chloroacetylation.

Impurity Profile: Minimizing hydrolysis of the chloroacetyl group and polymerization of

acrylonitrile.

Retrosynthetic Analysis & Strategy
The scalable route relies on a linear two-step synthesis. The "Expert Insight" here is the

selection of the catalyst for Step 1 to maximize mono-alkylation, a common bottleneck in aniline

alkylations.

2-Chloro-N-(2-cyanoethyl)-N-phenylacetamide
(CAS 16231-77-9)

N-(2-Cyanoethyl)aniline
(Mono-Michael Adduct)

Amide Bond Formation
(Acylation)

Chloroacetyl Chloride
(Acylating Agent)

Aniline

C-N Bond Formation
(Michael Addition)

Acrylonitrile
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Click to download full resolution via product page

Caption: Retrosynthetic breakdown of CAS 16231-77-9 revealing the critical mono-

cyanoethylation step.

Detailed Experimental Protocols
Step 1: Selective Synthesis of N-(2-Cyanoethyl)aniline
Objective: Mono-alkylation of aniline with acrylonitrile.

The "Expert" Choice: While thermal uncatalyzed reactions are possible, they often require high

temperatures that promote polymerization. Acidic clays or acetic acid are common, but

Copper(II) Acetate has been identified as a superior catalyst for favoring the mono-adduct over

the bis-adduct (Heininger’s method).

Reagents:

Aniline (1.0 eq)[2]

Acrylonitrile (1.2 eq) – Excess drives kinetics but must be reclaimed.

Copper(II) Acetate Monohydrate (0.02 eq) – Catalyst.

Water (solvent/medium) or Glacial Acetic Acid (alternative solvent).

Protocol:

Setup: Equip a glass-lined reactor (or round-bottom flask) with a reflux condenser,

mechanical stirrer, and internal temperature probe.

Charging: Charge Aniline and Copper(II) Acetate. Heat to 80°C to dissolve the catalyst.

Addition: Add Acrylonitrile dropwise over 2 hours. Critical: Maintain temperature between 85–

95°C. A rapid addition can cause a runaway exotherm due to polymerization risks.

Reaction: Reflux the mixture (approx. 95-105°C) for 6–8 hours. Monitor by TLC (30%

EtOAc/Hexane) or GC. Look for the disappearance of aniline and the emergence of the

mono-product (
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min) vs. bis-product (

min).

Workup:

Cool to room temperature.

Extract with Dichloromethane (DCM) or Toluene.

Wash organic layer with 10% NaHCO₃ to remove copper salts/acid traces.

Dry over Na₂SO₄ and concentrate.[3]

Purification (Scalable): Fractional vacuum distillation is required to separate unreacted

aniline (lower boiling) from the product.

Target Fraction: Collect at ~150–155°C / 10 mmHg (approximate, verify with vacuum

chart).

Yield: Expect 70–80%.[4]

Step 2: N-Chloroacetylation to CAS 16231-77-9
Objective: Acylation of the secondary amine while preserving the cyano group.

Process Safety Note: Chloroacetyl chloride is a potent lachrymator and corrosive. The reaction

generates HCl gas or HCl salts. On a large scale, a biphasic Schotten-Baumann condition is

safer and manages the exotherm better than anhydrous reflux.

Reagents:

N-(2-Cyanoethyl)aniline (1.0 eq) (from Step 1)

Chloroacetyl Chloride (1.1 eq)

Base: Potassium Carbonate (K₂CO₃) (1.2 eq) or Sodium Hydroxide (10% aq).

Solvent: Toluene (preferred for scale) or DCM.
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Protocol:

Setup: Reactor with overhead stirring, dropping funnel, and a cooling jacket/ice bath.

Nitrogen blanket.

Charging: Dissolve N-(2-Cyanoethyl)aniline in Toluene (5-10 volumes). Add K₂CO₃ solid (or

aqueous solution if using biphasic method).

Cooling: Cool the mixture to 0–5°C.

Addition: Add Chloroacetyl Chloride dropwise.

Rate Control: Do not allow internal temperature to exceed 15°C. The reaction is highly

exothermic.

Reaction: Allow to warm to room temperature (20–25°C) and stir for 2–3 hours.

Quench: Slowly add cold water to the reaction mixture to hydrolyze excess acid chloride.

Isolation:

Separate the organic layer.[3]

Wash with 1N HCl (to remove unreacted amine).

Wash with Brine.

Concentrate the Toluene layer.

Crystallization: The crude oil often solidifies upon standing or triturating with cold Ethanol or

Hexane/EtOAc mix.

Recrystallization Solvent: Ethanol/Water (9:1) or Isopropanol.

Melting Point: Target 67–69°C.

Process Validation & Analysis
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Self-Validating System: The purity of the intermediate in Step 1 dictates the success of Step 2.

If significant bis-cyanoethyl aniline is present, it will not react with chloroacetyl chloride (tertiary

amine) and will remain as a difficult-to-remove impurity in the final product.

Analytical Parameters (HPLC):

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

Mobile Phase: A: 0.1% H₃PO₄ in Water; B: Acetonitrile.

Gradient: 10% B to 90% B over 15 min.

Detection: UV @ 254 nm (Phenyl absorption).

Key Markers:

Aniline (Early eluter).

Mono-cyanoethyl aniline (Intermediate).

Target CAS 16231-77-9 (Late eluter).

Bis-cyanoethyl aniline (Late eluter, non-responsive to acylation).

Data Summary Table:

Parameter Step 1: Michael Addition Step 2: Acylation

Key Reagent Acrylonitrile Chloroacetyl Chloride

Limiting Factor Bis-alkylation (Selectivity) Exotherm (Safety)

Catalyst/Base Cu(OAc)₂ or Acetic Acid K₂CO₃ or NaOH

Temp Range 85–105°C (Reflux) 0–25°C (Cooling req.)

Typical Yield 70–80% 85–95%

Appearance Yellowish Oil White/Off-white Solid
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Workflow Visualization
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Caption: Process flow diagram illustrating the critical purification step (distillation) between the

two reactors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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